Cas no 1361512-53-9 (3-Fluoro-2-(2,4,6-trichlorophenyl)pyridine-6-acetonitrile)

• Product Name: 3-Fluoro-2-(2,4,6-trichlorophenyl)pyridine-6-acetonitrile
• CAS No: 1361512-53-9
• MF: C₁₃H₆Cl₃FN₂
• MW: 315.55754327774
• CID: 4967742
• Update Time: 2025-05-19

3-Fluoro-2-(2,4,6-trichlorophenyl)pyridine-6-acetonitrile Chemical and Physical Properties

Names and Identifiers

• 3-Fluoro-2-(2,4,6-trichlorophenyl)pyridine-6-acetonitrile

• Inchi： 1S/C13H6Cl3FN2/c14-7-5-9(15)12(10(16)6-7)13-11(17)2-1-8(19-13)3-4-18/h1-2,5-6H,3H2
• InChI Key： JMHMXWCCBCCVRW-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=C(C=1C1C(=CC=C(CC#N)N=1)F)Cl)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 347
• XLogP3: 4.2
• Topological Polar Surface Area: 36.7

Additional information on 3-Fluoro-2-(2,4,6-trichlorophenyl)pyridine-6-acetonitrile

Introduction to 3-Fluoro-2-(2,4,6-trichlorophenyl)pyridine-6-acetonitrile (CAS No. 1361512-53-9) and Its Emerging Applications in Chemical Biology and Medicinal Chemistry

3-Fluoro-2-(2,4,6-trichlorophenyl)pyridine-6-acetonitrile, identified by the CAS number 1361512-53-9, is a structurally complex heterocyclic compound that has garnered significant attention in the fields of chemical biology and medicinal chemistry due to its unique pharmacophoric features and versatile reactivity. The presence of a fluorine atom at the 3-position of the pyridine ring, coupled with the electron-withdrawing nature of the 2,4,6-trichlorophenyl substituent, imparts distinct electronic and steric properties to the molecule. These characteristics make it a valuable scaffold for designing novel bioactive agents with potential therapeutic applications.

The compound’s molecular structure, featuring a pyridine core linked to a chlorinated aromatic ring via an acetonitrile moiety, positions it as a promising candidate for further derivatization and optimization. The fluorine atom is particularly noteworthy, as it is frequently employed in medicinal chemistry to modulate metabolic stability, binding affinity, and overall pharmacological activity. In contrast, the 2,4,6-trichlorophenyl group enhances lipophilicity while simultaneously serving as a scaffold for hydrogen bonding interactions with biological targets.

In recent years, 3-Fluoro-2-(2,4,6-trichlorophenyl)pyridine-6-acetonitrile has been explored in several cutting-edge research endeavors aimed at developing innovative therapeutic strategies. One notable area of investigation involves its utility as a key intermediate in the synthesis of small-molecule inhibitors targeting enzymes involved in cancer progression. For instance, studies have demonstrated its efficacy in modulating the activity of tyrosine kinases, which are pivotal in signal transduction pathways associated with tumor growth and metastasis.

The acetonitrile functional group in 3-Fluoro-2-(2,4,6-trichlorophenyl)pyridine-6-acetonitrile also contributes to its reactivity, enabling various chemical transformations such as nucleophilic additions and condensation reactions. This versatility has been leveraged in synthetic protocols designed to generate structurally diverse derivatives with enhanced pharmacological profiles. Researchers have reported the successful incorporation of this compound into libraries of drug-like molecules for high-throughput screening (HTS) campaigns aimed at identifying novel lead compounds for treating neurological disorders.

Advances in computational chemistry have further accelerated the exploration of 3-Fluoro-2-(2,4,6-trichlorophenyl)pyridine-6-acetonitrile as a pharmacophore. Molecular modeling studies have revealed that its scaffold can effectively engage with binding pockets of proteins implicated in inflammatory responses and infectious diseases. These insights have guided the design of optimized analogs with improved selectivity and reduced off-target effects. Notably, derivatives derived from this core structure have shown promise in preclinical studies as potential candidates for treating autoimmune conditions.

The incorporation of fluorine into biological systems is well-documented for its ability to enhance metabolic stability and binding affinity. In the context of 3-Fluoro-2-(2,4,6-trichlorophenyl)pyridine-6-acetonitrile, the fluorine atom at the 3-position exerts a significant influence on its pharmacokinetic properties. This feature has been exploited to develop prodrugs that exhibit delayed hydrolysis rates upon administration, thereby improving bioavailability and therapeutic efficacy. Such strategies align with contemporary trends in drug development aimed at achieving targeted drug delivery systems.

Recent publications highlight the compound’s role in developing next-generation antiviral agents. The structural motifs present in 3-Fluoro-2-(2,4,6-trichlorophenyl)pyridine-6-acetonitrile allow for interactions with viral proteases and polymerases essential for viral replication cycles. Researchers have synthesized analogs that disrupt these enzymatic activities without compromising host cell function. These findings underscore the compound’s potential as a foundation for antiviral therapies capable of addressing emerging viral threats.

The synthesis of 3-Fluoro-2-(2,4,6-trichlorophenyl)pyridine-6-acetonitrile itself presents unique challenges due to its multi-substituted aromatic system. However， recent innovations in synthetic methodologies have streamlined its preparation through multi-step cascades involving palladium-catalyzed cross-coupling reactions and transition-metal-mediated functionalization techniques. These advancements have not only improved yield but also reduced environmental impact by minimizing waste generation.

The growing interest in fluorinated heterocycles like 3-Fluoro-2-(2,4,6-trichlorophenyl)pyridine-6-acetonitrile has spurred interdisciplinary collaborations between organic chemists， biochemists， and pharmaceutical scientists。 Such collaborations aim to bridge gaps between synthetic accessibility， biological activity， and clinical translation， ensuring that promising candidates progress efficiently through drug development pipelines。

In conclusion， 3-Fluoro-2-(2， 4， 6-trichlorophenyl） pyridine - 6 - acetonitrile (CAS No． 1361512 - 53 - 9) represents a structurally intriguing molecule with broad applications across chemical biology and medicinal chemistry。 Its unique combination of electronic features， reactivity patterns， and biological relevance positions it as a cornerstone for innovation in drug discovery。 As research continues to uncover new therapeutic opportunities derived from this scaffold， its significance is poised to grow further within academia and industry alike。